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Compound of Interest

Compound Name: 1-(3-Bromophenyl)ethanol

Cat. No.: B1266530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for 1-(3-Bromophenyl)ethanol. Understanding the chemical stability of this

compound is critical for ensuring its integrity in research and drug development applications,

from maintaining purity in experimental setups to ensuring the long-term viability of stored

samples. This document outlines the key factors influencing its stability, provides

recommended storage protocols, and describes general methodologies for stability

assessment.

Physicochemical Properties
A summary of the key physicochemical properties of 1-(3-Bromophenyl)ethanol is presented

in Table 1. These properties are fundamental to understanding its behavior and stability profile.
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Property Value Source

Molecular Formula C₈H₉BrO PubChem[1]

Molecular Weight 201.06 g/mol PubChem[1]

Appearance
Colorless to light yellow clear

liquid or solid

TCI Chemicals, Sigma-

Aldrich[2]

Boiling Point Not available

Melting Point Not available

Solubility Not available

Stability Profile and Recommended Storage
1-(3-Bromophenyl)ethanol is generally stable under normal laboratory conditions. However,

like many aromatic alcohols, its stability can be influenced by environmental factors such as

temperature, light, and the presence of oxidizing agents.

General Storage Recommendations
To maintain the purity and integrity of 1-(3-Bromophenyl)ethanol, the following storage

conditions are recommended based on information from safety data sheets (SDS) and

chemical suppliers.
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Parameter Recommendation Rationale

Temperature

Store in a cool place. Some

suppliers specify ambient or

room temperature storage.

Minimizes the rate of potential

degradation reactions.

Atmosphere
Store in a dry, well-ventilated

area.

Prevents absorption of

moisture and reaction with

atmospheric components.

Container Keep container tightly closed.
Prevents evaporation and

exposure to air and moisture.

Light Exposure
Store away from direct

sunlight.

Although specific photostability

data is not available, similar

aromatic compounds can be

light-sensitive.

Incompatible Materials Avoid strong oxidizing agents.
The alcohol functional group

can be oxidized.

Potential Degradation Pathways
While specific degradation pathways for 1-(3-Bromophenyl)ethanol are not extensively

documented in the literature, potential degradation can be inferred from the chemical nature of

the molecule and data on related compounds such as benzyl alcohol and other brominated

aromatic compounds.

Key potential degradation pathways may include:

Oxidation: The secondary alcohol group is susceptible to oxidation, which could lead to the

formation of the corresponding ketone, 1-(3-bromophenyl)ethanone. This can be initiated by

atmospheric oxygen, especially in the presence of light or metal ion catalysts, or by reaction

with strong oxidizing agents.

Dehydration: Under acidic conditions and/or elevated temperatures, dehydration could occur,

leading to the formation of 3-bromostyrene.
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Photodegradation: Brominated aromatic compounds can undergo photodegradation, which

may involve the cleavage of the carbon-bromine bond.[3]

Below is a conceptual diagram illustrating potential degradation pathways.
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Caption: Conceptual diagram of potential degradation pathways for 1-(3-
Bromophenyl)ethanol.

Experimental Protocols for Stability Assessment
To rigorously assess the stability of 1-(3-Bromophenyl)ethanol, a forced degradation study

can be performed. Such studies are essential for identifying potential degradation products and

developing stability-indicating analytical methods.

General Workflow for a Forced Degradation Study
The following diagram outlines a typical workflow for conducting a forced degradation study.
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Forced Degradation Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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